Cas no 2680787-76-0 (2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid)

• Product Name: 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid
• CAS No: 2680787-76-0
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 5649087
• PubChem ID: 165911304
• Update Time: 2025-10-24

2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl)oxy]acetic acid
• 2680701-49-7
• 2-{[(1r,4r)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]oxy}acetic acid
• EN300-28280301
• 2680787-76-0
• EN300-28280276
• 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid

• Inchi： 1S/C12H19NO5/c1-2-7-17-12(16)13-9-3-5-10(6-4-9)18-8-11(14)15/h2,9-10H,1,3-8H2,(H,13,16)(H,14,15)
• InChI Key： NTMMDDQCLUEJOR-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CCC(CC1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid

Introduction to 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid (CAS No. 2680787-76-0)

2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680787-76-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes an oxyacetic acid core functional group linked to a cyclohexyl moiety and an amide derivative. The intricate arrangement of these structural elements imparts unique chemical properties and biological activities, making it a subject of intense research interest.

The chemical structure of 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid can be broken down into several key functional groups. The oxyacetic acid moiety, which consists of a carboxylic acid group attached to an ether oxygen, is known for its role in various metabolic pathways and biochemical reactions. The cyclohexyl group provides steric hindrance and influences the compound's solubility and interactions with biological targets. Additionally, the amide linkage, derived from the prop-2-en-1-yloxy carbonylamino group, introduces a polar and potentially hydrogen-bonding capability, which is crucial for molecular recognition and binding affinity in biological systems.

Recent advancements in medicinal chemistry have highlighted the potential of 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid as a lead compound for developing novel therapeutic agents. Its structural features suggest applications in modulating enzyme activity, particularly in pathways involving acetic acid derivatives. For instance, studies have indicated that compounds with similar oxyacetic acid cores may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid is its versatility in drug design. The presence of multiple reactive sites allows for modifications that can enhance pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have explored derivatives of this compound that exhibit improved binding affinity to target proteins, suggesting its utility in rational drug design. Furthermore, the cyclohexyl group's ability to adopt different conformations provides flexibility in molecular interactions, which can be exploited to optimize drug-target interactions.

In the realm of academic research, 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid has been investigated for its potential role in modulating cellular signaling pathways. Preliminary studies suggest that this compound may interfere with key signaling cascades involved in cell proliferation and differentiation. The amide group's interaction with nucleophilic residues on target proteins could disrupt normal signaling processes, offering a mechanism by which it might exert therapeutic effects. These findings are particularly intriguing given the growing interest in small-molecule modulators as tools for studying complex biological networks.

The synthesis of 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to construct intricate frameworks with high precision. These advancements not only enhance the accessibility of the compound but also allow for rapid screening of derivatives with tailored properties.

From a pharmacological perspective, 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid holds promise as a scaffold for developing drugs with novel mechanisms of action. Its ability to interact with multiple biological targets suggests that it could be repurposed for treating conditions where current therapies are limited or ineffective. For example, compounds with similar structural motifs have shown promise in preclinical models of neurodegenerative diseases, where modulation of acetylcholine metabolism is critical.

The future direction of research on 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid will likely focus on elucidating its mechanism of action at a molecular level. High-resolution structural studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide insights into how this compound interacts with its biological targets. Additionally, computational modeling approaches can help predict binding affinities and optimize lead structures through virtual screening.

Another area of interest is the development of prodrugs based on 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid to enhance delivery and bioavailability. Prodrug formulations can improve pharmacokinetic profiles by masking polar functional groups until they reach their site of action within the body. This strategy has been successfully employed in other areas of drug development and may offer a viable route to clinical application for this promising compound.

In conclusion, 2-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)oxyacetic acid (CAS No. 2680787-76-0) represents a fascinating example of how complex organic molecules can be leveraged for therapeutic purposes. Its unique structural features and potential biological activities make it an attractive candidate for further investigation in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.